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Compound of Interest

Compound Name: 6-chloro-N-methylpyridin-2-amine

Cat. No.: B183386

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-chloro-N-methylpyridin-2-
amine, CAS number 89026-78-8. It is a key chemical intermediate with significant applications
in the pharmaceutical and agrochemical industries. This document consolidates its chemical
and physical properties, provides insights into its synthesis and reactivity, and discusses its role
in the development of bioactive molecules. Safety information is also included to ensure proper
handling. The guide is intended for professionals in research and development who utilize
substituted pyridine derivatives in their synthetic workflows.

Chemical and Physical Properties

6-chloro-N-methylpyridin-2-amine is a substituted pyridine derivative. Its structure, featuring
a chlorine atom and a methylamino group on the pyridine ring, makes it a versatile building
block in organic synthesis. The physical and chemical properties are summarized below.
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Property Value Reference
6-chloro-N-methylpyridin-2-

IUPAC Name _ [1]
amine

CAS Number 89026-78-8 [1]12]
2-Pyridinamine, 6-chloro-N-

Synonyms methyl-; 6-Chloro-N-methyl-2- [2][3]
pyridinamine

Molecular Formula C6H7CIN2 [1114]

Molecular Weight 142.59 g/mol [4]

Appearance White to yellow powder [2][3]

Density 1.2 g/cm3 [2][3]

Boiling Point 462.5°C at 760 mmHg [3]

Flash Point 233.5°C [3]

SMILES CNC1=NC(=CC=C1)CI [4]

Synthesis and Reactivity

Substituted aminopyridines like 6-chloro-N-methylpyridin-2-amine are valuable

intermediates. The reactivity of the chloro and amino functional groups allows for a variety of

chemical transformations, making them useful in creating more complex molecules.[5]

General Reactivity

The pyridine ring, substituted with both an electron-donating amino group and an electron-

withdrawing chloro group, has a unique electronic profile that influences its reactivity in

reactions such as nucleophilic aromatic substitution and cross-coupling.

lllustrative Synthetic Protocol: Synthesis of 2-

Aminopyridines
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While a specific protocol for the synthesis of 6-chloro-N-methylpyridin-2-amine is not readily
available in the provided search results, a general and efficient method for synthesizing
substituted 2-aminopyridines from pyridine N-oxides has been reported. This one-pot, two-step
process involves the reaction of pyridine N-oxides with isocyanides, followed by an in situ
deprotection of an N-formylaminopyridine intermediate.[6] This method has been shown to be
effective for synthesizing 2-aminopyridines that are challenging to produce via other methods.

[6]

Experimental Protocol: General Synthesis of N-Aryl-2-Aminopyridines from Pyridine N-
Oxides[6]

o Reaction Setup: To a solution of the corresponding pyridine N-oxide (1.0 equiv.) in
dichloromethane (DCM, 0.2 M), add trifluoroacetic anhydride (TFAA, 1.1 equiv.) dropwise at
0 °C.

o Addition of Isocyanide: After stirring for 5 minutes, add the isocyanide (1.2 equiv.) dropwise.

o Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2
hours.

o Deprotection: Add a 1 M solution of HCI in methanol (5.0 equiv.) and stir the mixture for an
additional 2 hours.

o Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with DCM.

 Purification: Combine the organic layers, dry over sodium sulfate, and concentrate in vacuo.
Purify the crude product via flash chromatography.

Note: This is a generalized protocol and may require optimization for the specific synthesis of
6-chloro-N-methylpyridin-2-amine.

The following diagram illustrates a generalized workflow for a chemical synthesis experiment.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b183386?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4374735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4374735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4374735/
https://www.benchchem.com/product/b183386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generalized Chemical Synthesis Workflow
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Caption: A flowchart of a typical chemical synthesis process.

Applications in Research and Development
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6-chloro-N-methylpyridin-2-amine is a valuable building block for the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical sectors.

» Pharmaceutical Development: Compounds with the aminopyridine scaffold are known to be
pharmacophores for many bioactive small molecules.[6] They are considered safer
alternatives to aniline in drug design due to a reduced potential for oxidation to toxic species.
[6] Chloro-substituted pyridines serve as key intermediates in the synthesis of various
pharmaceuticals, including those targeting neurological disorders and as anti-inflammatory
or antimicrobial agents.[5][7]

e Agrochemicals: This compound and its derivatives are used in the formulation of
agrochemicals like pesticides and herbicides to improve crop protection.[5][7]

The logical relationship for its application is outlined in the diagram below.

Application Pathway of 6-chloro-N-methylpyridin-2-amine
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Caption: Role as an intermediate in industry.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 6-chloro-N-methylpyridin-2-amine was not
found, data for structurally similar compounds like 3-Amino-2-chloro-6-methylpyridine and 2-
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amino-6-methylpyridine provide important safety guidance. These compounds are generally
classified as harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye
irritation.[8][9][10]

Hazard Statement Precautionary Statement

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
[8]P302 + P352: IF ON SKIN: Wash with plenty
of soap and water.[8]P304 + P340: IF INHALED:

Remove person to fresh air and keep

Acute Toxicity (Oral, Dermal, Inhalation)

comfortable for breathing.[8]

P280: Wear protective gloves/protective
clothing/eye protection/face protection.[8]P305 +
) o P351 + P338: IF IN EYES: Rinse cautiously with
Skin and Eye Irritation )
water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[8]
Handii P261: Avoid breathing
andlin
J dust/fume/gas/mist/vapors/spray.[8]
Store in a well-ventilated place. Keep container
tightly closed. For some similar compounds,
Storage

storage in a freezer under an inert atmosphere

is recommended.[11]

This safety information is based on related compounds and should be used as a guideline.
Always consult the specific SDS for the product being handled and conduct a thorough risk
assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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